Cas no 111461-08-6 (5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-)
111461-08-6 structure
Product Name:5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-
CAS No:111461-08-6
MF:C11H8ClNO3
MW:237.639122009277
CID:1198198
Update Time:2024-08-05
5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-
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- Inchi: 1S/C11H8ClNO3/c1-7-6-10(14)16-13(7)11(15)8-4-2-3-5-9(8)12/h2-6H,1H3
- InChI Key: OFUZGJPNFOWZAC-UHFFFAOYSA-N
- SMILES: O1C(=O)C=C(C)N1C(=O)C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 237.01934
Experimental Properties
- Density: 1.418±0.06 g/cm3(Predicted)
- Melting Point: 130-131 °C
- Boiling Point: 349.7±44.0 °C(Predicted)
- PSA: 46.61
- pka: -3.70±0.40(Predicted)
5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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